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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core molecular functions of the Caenorhabditis
elegans homeodomain protein, CEH-19. As a transcription factor, CEH-19 plays a crucial role
in the development and function of the nervous system. This document provides a
comprehensive overview of its gene regulation, downstream targets, and the methodologies
used to elucidate its function, offering valuable insights for researchers in neuroscience and
developmental biology, as well as professionals in the drug development sector.

Core Functional Summary

CEH-19 is a homeobox gene that is essential for the proper function of specific neurons in C.
elegans.[1][2][3][4] It is primarily expressed in the pharyngeal pace-maker neurons (MC),
amphid neurons (ADF), and phasmid neurons (PHA).[1][2][3][4] The protein is a key regulator
in a developmental pathway that ensures the correct specification and activity of these
neurons. Functionally, CEH-19 is involved in controlling pharyngeal pumping speed, the rate of
progeny production, and has an impact on the organism's lifespan.[1][2][3][4]

Mutations in the ceh-19 gene lead to distinct phenotypical changes, most notably
morphological defects in the MC motorneurons and a reduction in pharyngeal pumping.[1][2][3]
[4] This underscores its importance in neuronal integrity and function.
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CEH-19 is situated within a defined genetic regulatory cascade. Its expression in the MC
neurons is under the control of the pharyngeal organ-specifying forkhead transcription factor,
PHA-4.[1][2][3] In turn, CEH-19 is required for the activation of the FMRFamide-like
neuropeptide-encoding gene, flp-2, within these same neurons.[1][2][3][4][5] This establishes a
clear, linear pathway: PHA-4 - CEH-19 - flp-2.

While the genetic evidence for this pathway is strong, yeast one-hybrid (Y1H) assays have
suggested that the interactions between PHA-4 and the ceh-19 promoter, and between CEH-
19 and the flp-2 promoter, may be indirect or necessitate the presence of co-factors for direct
binding.[2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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